6-methyl-5-(propan-2-ylamino)-2H-1,2,4-triazin-3-one

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.2 g/mol
• IUPAC Name: 6-methyl-5-(propan-2-ylamino)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C7H12N4O/c1-4(2)8-6-5(3)10-11-7(12)9-6/h4H,1-3H3,(H2,8,9,11,12)
• InChI Key: ISCNNJCYGMQQNT-UHFFFAOYSA-N
• SMILES: CC1=NNC(=O)N=C1NC(C)C

Description

6-methyl-5-(propan-2-ylamino)-2H-1,2,4-triazin-3-one, commonly known as Prometryn, is a herbicide used to control weeds in various crops. It is a member of the triazine family of herbicides and is widely used in agriculture due to its effectiveness in controlling a broad spectrum of weeds.

Scientific Research Applications

Prometryn has been extensively studied for its herbicidal properties. It is effective against various weeds, including annual grasses, broadleaf weeds, and some perennial weeds. Prometryn has been shown to be effective in controlling weeds in crops such as corn, soybeans, cotton, and sugarcane.

Mechanism of Action

Prometryn works by inhibiting photosynthesis in plants. It does this by binding to the D1 protein in the photosystem II complex, which is responsible for capturing light energy during photosynthesis. The binding of Prometryn to the D1 protein prevents the transfer of electrons, which disrupts the electron transport chain and inhibits photosynthesis.
Biochemical and Physiological Effects:
Prometryn has been shown to have low toxicity to mammals, birds, and aquatic organisms. However, it can be toxic to bees and other pollinators. Prometryn is also persistent in soil, which can lead to accumulation over time.

Advantages and Limitations for Lab Experiments

Prometryn is widely used in laboratory experiments to study the effects of herbicides on plants. Its broad-spectrum activity makes it a useful tool for studying weed control in various crops. However, its persistence in soil can make it difficult to study the long-term effects of herbicide application.

Future Directions

There are several future directions for research on Prometryn. One area of interest is the development of new herbicides that are more effective and have lower environmental impacts. Another area of research is the study of the long-term effects of herbicide application on soil health and ecosystem functioning. Finally, there is a need for more research on the effects of herbicides on non-target organisms, such as bees and other pollinators, to better understand the potential impacts of herbicide use on biodiversity.

Synthesis Methods

Prometryn can be synthesized by the reaction of 2,4,6-trimethylthio-s-triazine with isopropylamine. The reaction yields Prometryn as a white crystalline solid, which can be purified by recrystallization.